2-(3-(4-isopropylphenyl)-2-oxoimidazolidin-1-yl)-N-(pyridin-2-ylmethyl)acetamide

• IUPAC Name: 2-[2-oxo-3-(4-propan-2-ylphenyl)imidazolidin-1-yl]-N-(pyridin-2-ylmethyl)acetamide
• InChI: InChI=1S/C20H24N4O2/c1-15(2)16-6-8-18(9-7-16)24-12-11-23(20(24)26)14-19(25)22-13-17-5-3-4-10-21-17/h3-10,15H,11-14H2,1-2H3,(H,22,25)
• InChI Key: UHTIPNQBYCNIHF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)N2CCN(C2=O)CC(=O)NCC3=CC=CC=N3
• Molecular Formula: C20H24N4O2
• Molecular Weight: 352.4 g/mol

Description

2-(3-(4-isopropylphenyl)-2-oxoimidazolidin-1-yl)-N-(pyridin-2-ylmethyl)acetamide, also known as CPI-455, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. CPI-455 was first synthesized in 2013 by Pfizer, and since then, numerous studies have been conducted to investigate its mechanism of action and potential uses.

Scientific Research Applications

Corrosion Inhibitors

Compounds with structural similarities, particularly those featuring acetamide derivatives and imidazolidine frameworks, have been explored for their corrosion inhibition properties. For instance, Yıldırım and Cetin (2008) investigated 2-(alkylsulfanyl)-N-(pyridin-2-yl) acetamide derivatives synthesized via amidation reactions. These compounds, along with derivatives of isoxazolidine and isoxazoline, were evaluated for their efficiency in preventing steel corrosion in acidic and paraffin-based mineral oil mediums, showing promising inhibition efficiencies (Yıldırım & Cetin, 2008).

Antimicrobial Agents

Derivatives of acetamide and imidazolidine have also been synthesized and evaluated for their antimicrobial activities. Gouda et al. (2010) described the synthesis of new thiazole and pyrazole derivatives based on the tetrahydrobenzothiophene moiety, including 2-(5-oxothiazolidinone)-cyanoacetamido derivatives. These compounds exhibited promising antimicrobial activities, highlighting the potential of such derivatives in developing new antimicrobial agents (Gouda, Berghot, Abd El-Ghani, & Khalil, 2010).

Fluorescent Probes for Mercury Ion

The synthesis of imidazo[1,2-a]pyridine derivatives has been reported, which include the reaction of β-lactam carbenes with 2-pyridyl isonitriles. These compounds have been demonstrated to be efficient fluorescent probes for mercury ions in both acetonitrile and buffered aqueous solutions, indicating their potential application in environmental monitoring and chemical sensing (Shao et al., 2011).

Synthesis of Heterocyclic Assemblies

Obydennov et al. (2017) showed that 2-(1,3-thiazolidin-2-ylidene)acetamides could be used in cyclocondensation reactions, leading to the formation of new heterocyclic assemblies like 4-(4-oxo-1,3-thiazolidin-2-ylidene)pyrrolidine-2,3,5-triones. This research demonstrates the versatility of acetamide and imidazolidine derivatives in synthesizing complex heterocyclic structures with potential pharmaceutical applications (Obydennov et al., 2017).

Mechanism of Action

Target of action

The compound contains an imidazole ring, which is a common structural motif in many biologically active molecules. Imidazole derivatives are known to exhibit a wide range of biological activities, including antibacterial, antifungal, antiviral, and anti-inflammatory effects .

Mode of action

The exact nature of these interactions would depend on the specific targets of the compound .

Biochemical pathways

Without specific information, it’s difficult to say which biochemical pathways this compound might affect. Imidazole derivatives are often involved in a variety of biological processes, so this compound could potentially influence multiple pathways .

Result of action

The molecular and cellular effects of this compound would depend on its specific targets and mode of action. Given the diverse biological activities of imidazole derivatives, the effects could potentially be quite varied .